72-48-0

Alizarin

In Stock

• CAS RN:
• 72-48-0

• Formula:
• C14H8O4

• InChI:
• InChI=1S/C14H8O4/c15-10-6-5-9-11(14(10)18)13(17)8-4-2-1-3-7(8)12(9)16/h1-6,15,18H

• InChIKey:
• RGCKGOZRHPZPFP-UHFFFAOYSA-N

• Alizarin is a small molecule inhibitor of cytochrome P450 isoforms CYP1A1, CYP1A2, and CYP1B1 (IC50s = 6.2, 10, and 2.7 µM, respectively). Alizarin acts as an antioxidant against iodophenol-derived phenoxyl radicals, superoxide anion radicals, and lipid peroxidation in rat liver microsomes. It also reduces hepatic content of thiobarbituric acid-reactive substances and serum levels of alanine aminotransferase in poisoned rats. Alizarin is also used as a red dye to stain bacteria, human adipose-derived stem cells, multipotent adult progenitor cells, skin, hair, and keratin fibers.
  Alizarin analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Alizarin (1,2-dihydroxyanthraquinone) is a red dye wilth mild antibacterial activity. Alizarin has been found to inhibit biofilm formation by three Staphylococcus a...

3H-Pyrrolo[3,2-B]pyridine

In Stock

• CAS RN:
• 272-48-0

• Formula:
• C7H6N2

• InChI:
• InChI=1S/C7H6N2/c1-2-6-7(8-4-1)3-5-9-6/h1-2,4-5H,3H2

• InChIKey:
• MAZGUESXTVKPCZ-UHFFFAOYSA-N

• 3H-Pyrrolo[3,2-B]pyridine is a useful research compound. Its molecular formula is C7H6N2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.

2-Bromophenyl 4-methylbenzenesulfonate

In Stock

• CAS RN:
• 84672-48-0

• Formula:
• C13H11BrO3S

• InChI:
• InChI=1S/C13H11BrO3S/c1-10-6-8-11(9-7-10)18(15,16)17-13-5-3-2-4-12(13)14/h2-9H,1H3

• InChIKey:
• ZXJVRRGBOXUFSQ-UHFFFAOYSA-N

• 2-Bromophenyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C13H11BrO3S and its molecular weight is 327.2 g/mol. The purity is usually 95%.

7-Iodo-9h-fluoren-2-amine

In Stock

• CAS RN:
• 34172-48-0

• Formula:
• C13H10IN

• InChI:
• InChI=1S/C13H10IN/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)12/h1-4,6-7H,5,15H2

• InChIKey:
• GVLJBTZWZXVFDV-UHFFFAOYSA-N

• 7-Iodo-9h-fluoren-2-amine is a useful research compound. Its molecular formula is C13H10IN and its molecular weight is 307.13 g/mol. The purity is usually 95%.

2,4-Dichloro-5-thiazolecarboxaldehyde

In Stock

• CAS RN:
• 92972-48-0

• Formula:
• C4HCl2NOS

• InChI:
• InChI=1S/C4HCl2NOS/c5-3-2(1-8)9-4(6)7-3/h1H

• InChIKey:
• CFEKBKCGPASOFI-UHFFFAOYSA-N

• 2,4-Dichloro-5-thiazolecarboxaldehyde, also known as 2,4-Dichloro-5-thiazolecarboxaldehyde, is a useful research compound. Its molecular formula is C4HCl2NOS and its molecular weight is 182.03 g/mol. The purity is usually 95%.

5-Acetyl-8-benzyloxyquinoline

In Stock

• CAS RN:
• 26872-48-0

• Formula:
• C18H15NO2

• InChI:
• InChI=1S/C18H15NO2/c1-13(20)15-9-10-17(18-16(15)8-5-11-19-18)21-12-14-6-3-2-4-7-14/h2-11H,12H2,1H3

• InChIKey:
• DWSIKCNONKHROY-UHFFFAOYSA-N

• 5-Acetyl-8-benzyloxyquinoline, also known as 5-Acetyl-8-benzyloxyquinoline, is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.

(Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate

In Stock

• CAS RN:
• 843672-48-0

• Formula:
• C19H13FO4

• InChI:
• InChI=1S/C19H13FO4/c20-13-5-1-11(2-6-13)9-17-18(21)15-8-7-14(10-16(15)24-17)23-19(22)12-3-4-12/h1-2,5-10,12H,3-4H2/b17-9-

• InChIKey:
• LMXFZYPHBCCMSP-MFOYZWKCSA-N

• (Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate is a useful research compound. Its molecular formula is C19H13FO4 and its molecular weight is 324.307. The purity is usually 95%.

N-(2,2-dimethoxyethyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 869072-48-0

• Formula:
• C10H15N5O2

• InChI:
• InChI=1S/C10H15N5O2/c1-15-10-7(4-14-15)9(12-6-13-10)11-5-8(16-2)17-3/h4,6,8H,5H2,1-3H3,(H,11,12,13)

• InChIKey:
• YEXOWVHCXBQUOV-UHFFFAOYSA-N

• N-(2,2-dimethoxyethyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H15N5O2 and its molecular weight is 237.263. The purity is usually 95%.

Ethyl 5-[3-(azetidinomethyl)phenyl]-5-oxovalerate

In Stock

• CAS RN:
• 898772-48-0

• Formula:
• C17H23NO3

• InChI:
• InChI=1S/C17H23NO3/c1-2-21-17(20)9-4-8-16(19)15-7-3-6-14(12-15)13-18-10-5-11-18/h3,6-7,12H,2,4-5,8-11,13H2,1H3

• InChIKey:
• KNBFVVRERFMAKY-UHFFFAOYSA-N

• Ethyl 5-[3-(azetidinomethyl)phenyl]-5-oxovalerate is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.4 g/mol. The purity is usually 95%.

4-methoxy-2-methyl-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953972-48-0

• Formula:
• C20H26N2O4S

• InChI:
• InChI=1S/C20H26N2O4S/c1-16-14-18(25-2)8-9-20(16)27(23,24)21-10-11-22-12-13-26-19(15-22)17-6-4-3-5-7-17/h3-9,14,19,21H,10-13,15H2,1-2H3

• InChIKey:
• RWBXEQZXGWRNTO-UHFFFAOYSA-N

• 4-methoxy-2-methyl-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H26N2O4S and its molecular weight is 390.5 g/mol. The purity is usually 95%.

5-(Benzothiophen-2-YL)-1H-indazole

Usually In Stock

• CAS RN:
• 885272-48-0

• Formula:
• C15H10N2S

• InChI:
• InChI=1S/C15H10N2S/c1-2-4-14-10(3-1)8-15(18-14)11-5-6-13-12(7-11)9-16-17-13/h1-9H,(H,16,17)

• InChIKey:
• ZVLIUJUEWWITKD-UHFFFAOYSA-N

• 5-(Benzothiophen-2-YL)-1H-indazole is a useful research compound. Its molecular formula is C15H10N2S and its molecular weight is 250.32 g/mol. The purity is usually 95%.

4-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]morpholine-3-carbonitrile

Usually In Stock

• CAS RN:
• 1394672-48-0

• Formula:
• C14H13N5O2

• InChI:
• InChI=1S/C14H13N5O2/c15-9-12-10-21-7-6-18(12)14(20)13-8-11(2-4-16-13)19-5-1-3-17-19/h1-5,8,12H,6-7,10H2

• InChIKey:
• YIVNJUCJKRSTSB-UHFFFAOYSA-N

• 4-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]morpholine-3-carbonitrile is a useful research compound. Its molecular formula is C14H13N5O2 and its molecular weight is 283.291. The purity is usually 95%.

2,3-Dihydro-1,4-benzodioxin-3-yl-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379972-48-0

• Formula:
• C18H18N2O4

• InChI:
• InChI=1S/C18H18N2O4/c21-18(17-12-23-15-5-1-2-6-16(15)24-17)20-9-13(10-20)11-22-14-4-3-7-19-8-14/h1-8,13,17H,9-12H2

• InChIKey:
• CBXGNPGIVHNICT-UHFFFAOYSA-N

• 2,3-Dihydro-1,4-benzodioxin-3-yl-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.352. The purity is usually 95%.

(R,E)-N-(1-(4-Bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide

• CAS RN:
• 1300718-65-3; 911372-48-0

• Formula:
• C12H16BrNOS

• InChI:
• InChI=1S/C12H16BrNOS/c1-9(14-16(15)12(2,3)4)10-5-7-11(13)8-6-10/h5-8H,1-4H3/b14-9+/t16-/m1/s1

• InChIKey:
• UGAMXWQQSPEBGU-SCZPIIQISA-N

• (R,E)-N-(1-(4-Bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide is a useful research compound. Its molecular formula is C12H16BrNOS and its molecular weight is 302.23. The purity is usually 95%.